Cas no 2580205-97-4 (Tert-butyl 6-amino-2-fluoro-3-methylbenzoate)
Tert-butyl 6-amino-2-fluoro-3-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27729254
- 2580205-97-4
- tert-butyl 6-amino-2-fluoro-3-methylbenzoate
- Tert-butyl 6-amino-2-fluoro-3-methylbenzoate
-
- Inchi: 1S/C12H16FNO2/c1-7-5-6-8(14)9(10(7)13)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
- InChI Key: DBKQKGGDXUHHMO-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 225.11650692g/mol
- Monoisotopic Mass: 225.11650692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.3Ų
Tert-butyl 6-amino-2-fluoro-3-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729254-0.05g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 0.05g |
$719.0 | 2025-03-19 | |
| Enamine | EN300-27729254-0.1g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 0.1g |
$755.0 | 2025-03-19 | |
| Enamine | EN300-27729254-0.25g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 0.25g |
$789.0 | 2025-03-19 | |
| Enamine | EN300-27729254-0.5g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 0.5g |
$823.0 | 2025-03-19 | |
| Enamine | EN300-27729254-1.0g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 1.0g |
$857.0 | 2025-03-19 | |
| Enamine | EN300-27729254-2.5g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 2.5g |
$1680.0 | 2025-03-19 | |
| Enamine | EN300-27729254-5.0g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 5.0g |
$2485.0 | 2025-03-19 | |
| Enamine | EN300-27729254-10.0g |
tert-butyl 6-amino-2-fluoro-3-methylbenzoate |
2580205-97-4 | 95.0% | 10.0g |
$3683.0 | 2025-03-19 |
Tert-butyl 6-amino-2-fluoro-3-methylbenzoate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on Tert-butyl 6-amino-2-fluoro-3-methylbenzoate
Tert-butyl 6-amino-2-fluoro-3-methylbenzoate (CAS No. 2580205-97-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry
Tert-butyl 6-amino-2-fluoro-3-methylbenzoate (CAS No. 2580205-97-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its tert-butyl ester group, an amino functionality, a fluorine atom, and a methyl substituent, all of which contribute to its chemical stability and biological activity. In this article, we will delve into the synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.
Synthesis of Tert-butyl 6-amino-2-fluoro-3-methylbenzoate
The synthesis of tert-butyl 6-amino-2-fluoro-3-methylbenzoate involves several well-established chemical reactions. One common approach is the multi-step synthesis starting from commercially available 2-fluoro-3-methylbenzoic acid. The first step typically involves the protection of the carboxylic acid group by forming the tert-butyl ester using tert-butanol and a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). The resulting tert-butyl ester is then subjected to amination to introduce the amino group. This can be achieved through various methods, including direct amination using ammonia or an amine derivative, or through a more controlled route such as reductive amination using a suitable reducing agent like sodium borohydride (NaBH4).
The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have also opened new avenues for the efficient synthesis of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the amino group with high selectivity and yield. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.
Physical and Chemical Properties
Tert-butyl 6-amino-2-fluoro-3-methylbenzoate exhibits several notable physical and chemical properties that make it an attractive candidate for various applications. The presence of the tert-butyl ester group imparts hydrophobicity to the molecule, which can influence its solubility and partitioning behavior in biological systems. The amino functionality provides opportunities for further functionalization and conjugation with other biomolecules, while the fluorine atom can enhance metabolic stability and alter electronic properties.
Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to characterize this compound. NMR spectroscopy can provide detailed information about the molecular structure, including the positions of functional groups and substituents. Mass spectrometry is useful for confirming the molecular weight and purity of the compound. Additionally, computational methods such as density functional theory (DFT) calculations can be employed to predict electronic properties and reactivity profiles.
Biological Activity and Potential Applications
The biological activity of tert-butyl 6-amino-2-fluoro-3-methylbenzoate has been explored in various contexts, with promising results in medicinal chemistry. One area of interest is its potential as a lead compound for drug development. The unique combination of functional groups in this molecule can influence its interactions with biological targets, making it suitable for targeting specific enzymes or receptors.
Recent studies have investigated the use of similar compounds in cancer therapy. For example, compounds with similar structural features have shown potent inhibitory activity against kinases involved in cancer progression. The amino group in tert-butyl 6-amino-2-fluoro-3-methylbenzoate can be modified to enhance binding affinity to these targets, while the fluorine atom can improve metabolic stability and reduce off-target effects.
Beyond cancer therapy, this compound has also been studied for its potential applications in neurodegenerative diseases. Research has shown that certain derivatives of this compound can modulate neurotransmitter levels and protect neurons from oxidative stress. These findings suggest that tert-butyl 6-amino-2-fluoro-3-methylbenzoate could serve as a valuable scaffold for developing novel therapeutic agents.
Conclusion
In conclusion, tert-butyl 6-amino-2-fluoro-3-methylbenzoate (CAS No. 2580205-97-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features enable a wide range of applications, from drug development to therapeutic interventions in various diseases. Ongoing research continues to uncover new insights into its properties and biological activities, paving the way for innovative solutions in healthcare.
2580205-97-4 (Tert-butyl 6-amino-2-fluoro-3-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)